2-chloro-N-cyclopropyl-N-[(5-methylfuran-2-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-cyclopropyl-N-[(5-methylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C11H14ClNO2/c1-8-2-5-10(15-8)7-13(9-3-4-9)11(14)6-12/h2,5,9H,3-4,6-7H2,1H3
• InChI Key: ASXJPMQQJAGXOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C2CC2)C(=O)CCl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

“2-chloro-N-cyclopropyl-N-[(5-methylfuran-2-yl)methyl]acetamide” is a chemical compound with the CAS Number: 1178451-87-0. It has a molecular weight of 227.69. The IUPAC name for this compound is 2-chloro-N-cyclopropyl-N-[(5-methyl-2-furyl)methyl]acetamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H14ClNO2/c1-8-2-5-10(15-8)7-13(9-3-4-9)11(14)6-12/h2,5,9H,3-4,6-7H2,1H3. This code provides a specific string of characters that represent the 2D structure of the molecule.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. The compound is stored at room temperature.

Scientific Research Applications

Anticancer Activity

The compound 2-chloro-N-cyclopropyl-N-[(5-methylfuran-2-yl)methyl]acetamide and its derivatives have been explored for their potential anticancer properties. For instance, certain thiazole derivatives of this compound have been synthesized and evaluated for their anticancer activity, particularly against human lung adenocarcinoma cells and mouse embryoblast cell lines. The study found that specific derivatives showed high selectivity and apoptosis-inducing potential, although not as high as the standard, cisplatin (Evren et al., 2019). Similarly, another study synthesized derivatives that exhibited anticancer activity against 60 cancer cell lines derived from nine different cancer types, with certain compounds showing high selectivity and activity against melanoma and breast cancer (Ostapiuk et al., 2015).

Metabolic Pathways

The compound has also been studied in the context of its metabolic pathways in human and rat liver microsomes. Studies focusing on chloroacetamide herbicides, a group to which this compound structurally relates, revealed complex metabolic pathways that involve the formation of DNA-reactive dialkylbenzoquinone imines as metabolites. These studies provide insights into the metabolic activation pathways and cytochrome P450 isoforms involved in the metabolism of related compounds (Coleman et al., 2000).

Photovoltaic Efficiency and Ligand-Protein Interactions

Additionally, certain benzothiazolinone acetamide analogs structurally related to 2-chloro-N-cyclopropyl-N-[(5-methylfuran-2-yl)methyl]acetamide have been studied for their photovoltaic efficiency, indicating their potential application in dye-sensitized solar cells (DSSCs). These compounds demonstrated good light-harvesting efficiency and favorable energy levels for electron injection. Furthermore, molecular docking studies have been conducted to understand the binding interactions of these compounds with Cyclooxygenase 1 (COX1), revealing the potential for targeted therapeutic applications (Mary et al., 2020).

Safety and Hazards

The compound has been classified with the GHS pictograms GHS05 and GHS07. The hazard statements associated with this compound are H302, H315, H318, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501.